Cas no 170572-48-2 (1,3-difluoro-2-methyl-5-nitro-benzene)

1,3-difluoro-2-methyl-5-nitro-benzene Properties

Names and Identifiers

• 1,3-Difluoro-2-methyl-5-nitrobenzene
• 2,6-Difluoro-4-nitrotoluene
• AK135838
• SBB088736
• PC2786
• AS00107
• FCH1118836
• AB0067699
• ST2408452
• AX8248042
• 1,3-difluoro-2-methyl-5-nitro-benzene
• DB-328736
• CS-W021279
• DS-5206
• SCHEMBL8467266
• 1,3-difluoro-2-methyl-5-nitrobenzene
• MFCD03094192
• AKOS015995496
• DTXSID40378932
• 170572-48-2
• 1 pound not3-Difluoro-2-methyl-5-nitrobenzene
• CL9292
• +Expand

• MDL： MFCD03094192
• InChIKey： QRGQSKODTJDDHT-UHFFFAOYSA-N
• Inchi： 1S/C7H5F2NO2/c1-4-6(8)2-5(10(11)12)3-7(4)9/h2-3H,1H3
• SMILES： FC1C([H])=C(C([H])=C(C=1C([H])([H])[H])F)[N+](=O)[O-]

Computed Properties

• Exact Mass: 173.02883473g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 173.02883473g/mol
• Heavy Atom Count: 12
• Complexity: 171
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 45.8

Experimental Properties

• Boiling Point: 231 ºC
• Flash Point: 104 ºC
• Density: 1.374

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons